Cas no 863971-66-8 (N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine)

N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine is a specialized phosphine-based ligand featuring a pyridyl backbone with tert-butylphosphino and tertiary amine functionalities. Its sterically hindered di-tert-butylphosphine group enhances electron-donating properties, making it highly effective in transition metal catalysis, particularly in cross-coupling and hydrogenation reactions. The ligand’s rigid pyridyl framework ensures stability, while the flexible ethylamine side chain improves solubility and coordination versatility. This compound is particularly valuable in asymmetric synthesis and fine chemical production due to its ability to modulate metal center reactivity and selectivity. Its air-sensitive nature necessitates handling under inert conditions, but its performance in challenging transformations justifies its use in advanced catalytic applications.
N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine structure
863971-66-8 structure
Product Name:N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine
CAS No:863971-66-8
MF:C19H35N2P
MW:322.468365907669
MDL:MFCD11656080
CID:1032375
PubChem ID:329762332
Update Time:2025-10-28

N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine Chemical and Physical Properties

Names and Identifiers

    • N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine
    • 2-(Di-t-butylphosphinomethyl)-6-(diethylaminomethyl)pyridine
    • 2-((Di-tert-butylphosphinomethyl)-6-diethylaminomethyl)pyridine
    • N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethamine
    • 2-(3-METHOXYPHENYL)PYRIMIDINE-5-CARBOXALDEHYE
    • 2-(CH2-PtBu2)-6-(CH2-NEt2)C5H3N
    • 2-(di-tert-butylphosphinomethyl)-6-(diethylaminomethyl)pyridine
    • N-[[6-(ditert-butylphosphanylmethyl)pyridin-2-yl]methyl]-N-ethylethanamine
    • NC5H3-2-(CH2P(t-Bu)2)(CH2NEt2)
    • PNN
    • 6-[[Bis(1,1-dimethylethyl)phosphino]methyl]-N,N-diethyl-2-pyridinemethanamine (ACI)
    • DTXSID20692845
    • 863971-66-8
    • DB-343465
    • E76198
    • CS-W009882
    • 2-(di-t-butylphosphinomethyl)-6(diethylaminomethyl)pyridine
    • N-({6-[(Di-tert-butylphosphanyl)methyl]pyridin-2-yl}methyl)-N-ethylethanamine
    • ({6-[(DI-TERT-BUTYLPHOSPHANYL)METHYL]PYRIDIN-2-YL}METHYL)DIETHYLAMINE
    • SCHEMBL2720536
    • MFCD11656080
    • MDL: MFCD11656080
    • Inchi: 1S/C19H35N2P/c1-9-21(10-2)14-16-12-11-13-17(20-16)15-22(18(3,4)5)19(6,7)8/h11-13H,9-10,14-15H2,1-8H3
    • InChI Key: MTBWGMDPQBSPGF-UHFFFAOYSA-N
    • SMILES: N1C(CP(C(C)(C)C)C(C)(C)C)=CC=CC=1CN(CC)CC

Computed Properties

  • Exact Mass: 322.25400
  • Monoisotopic Mass: 322.25378612g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 22
  • Rotatable Bond Count: 8
  • Complexity: 298
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3
  • Topological Polar Surface Area: 16.1Ų

Experimental Properties

  • Density: 0.936 g/mL at 25 °C
  • Flash Point: Degrees Fahrenheit:152.6°F
    Degrees Celsius:67°C
  • Refractive Index: n20/D 1.519
  • PSA: 29.72000
  • LogP: 5.50230
  • Sensitiveness: air sensitive

N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine Security Information

N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine Customs Data

  • HS CODE:2933399090
  • Customs Data:

    China Customs Code:

    2933399090

    Overview:

    2933399090. Other compounds with non fused pyridine rings in structure. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933399090. other compounds containing an unfused pyridine ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
601132-250mg
2-(Di-t-butylphosphinomethyl)-6-(diethylaminomethyl)pyridine
863971-66-8 98%
250mg
¥598.0 2024-07-19
SU ZHOU XIN JIA YUAN HUA XUE Technology Co., Ltd.
601132-1g
2-(Di-t-butylphosphinomethyl)-6-(diethylaminomethyl)pyridine
863971-66-8 98%
1g
¥1850.0 2024-07-19
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D129166-1g
N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine
863971-66-8 98%
1g
¥1141.90 2023-09-03
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
D129166-250mg
N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine
863971-66-8 98%
250mg
¥353.90 2023-09-03
Chemenu
CM171123-5g
N-((6-((di-tert-butylphosphanyl)methyl)pyridin-2-yl)methyl)-N-ethylethanamine
863971-66-8 95%
5g
$491 2021-08-05
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0073-100mg
N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine
863971-66-8 98%
100mg
1040.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
15-0073-500mg
N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine
863971-66-8 98%
500mg
4132.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RZ680-200mg
N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine
863971-66-8 98%
200mg
461.0CNY 2021-07-12
SHANG HAI XIAN DING Biotechnology Co., Ltd.
B-RZ680-50mg
N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine
863971-66-8 98%
50mg
149.0CNY 2021-07-12
SHANG HAI YI EN HUA XUE JI SHU Co., Ltd.
R032753-1g
N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine
863971-66-8 98%
1g
¥2490 2024-05-21

N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  2 h, 0 °C
1.2 -78 °C → rt; overnight, rt
Reference
Iron(II) complexes based on electron-rich, bulky PNN- and PNP-type ligands
Zhang, Jing; et al, Inorganica Chimica Acta, 2006, 359(6), 1955-1960

Production Method 2

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 12 h, rt
2.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  > 1 min, 0 °C; 2 h, 0 °C; 0 °C → -78 °C
2.2 Solvents: Diethyl ether ;  -78 °C; -78 °C → rt; overnight, rt
Reference
Ruthenium, [6-[[Bis(1,1-dimethylethyl)phosphino-κP]methylene]-N,N-diethyl-1,6-dihydro-2-pyridinemethanaminato-κN1,κN2]carbonylhydride
Gunanathan, Chidambaram; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2009, 1, 1-4

Production Method 3

Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile ,  N-Bromosuccinimide Solvents: Carbon tetrachloride ;  7 h, reflux; reflux → rt
2.1 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
3.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  0 °C; 2 h, 0 °C; 0 °C → -78 °C
3.2 Solvents: Diethyl ether ;  -78 °C; -78 °C → rt; overnight, rt
Reference
Facile Conversion of Alcohols into Esters and Dihydrogen Catalyzed by New Ruthenium Complexes
Zhang, Jing; et al, Journal of the American Chemical Society, 2005, 127(31), 10840-10841

Production Method 4

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  > 1 min, 0 °C; 2 h, 0 °C; 0 °C → -78 °C
1.2 Solvents: Diethyl ether ;  -78 °C; -78 °C → rt; overnight, rt
Reference
Ruthenium, [6-[[Bis(1,1-dimethylethyl)phosphino-κP]methylene]-N,N-diethyl-1,6-dihydro-2-pyridinemethanaminato-κN1,κN2]carbonylhydride
Gunanathan, Chidambaram; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2009, 1, 1-4

Production Method 5

Reaction Conditions
1.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  0 °C; 2 h, 0 °C; 0 °C → -78 °C
1.2 Solvents: Diethyl ether ;  -78 °C; -78 °C → rt; overnight, rt
Reference
Facile Conversion of Alcohols into Esters and Dihydrogen Catalyzed by New Ruthenium Complexes
Zhang, Jing; et al, Journal of the American Chemical Society, 2005, 127(31), 10840-10841

Production Method 6

Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile ,  N-Bromosuccinimide Solvents: Carbon tetrachloride ;  7 h, reflux
1.2 Solvents: Tetrahydrofuran ;  12 h, 0 °C → 22 °C
2.1 Reagents: Butyllithium Solvents: Diethyl ether ;  2 h
2.2 16 h, -78 °C → 22 °C
Reference
Ruthenium, [6-[[Bis(1,1-dimethylethyl)phosphino-P] methylene]-N,N-diethyl-1,6-dihydro-2-pyridinemethanaminato-N1,N2]carbonylhydride
Gunanathan, Chidambaram; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2007, ,

Production Method 7

Reaction Conditions
1.1 Reagents: Azobisisobutyronitrile ,  N-Bromosuccinimide Solvents: Carbon tetrachloride ;  7 h, reflux
1.2 Solvents: Tetrahydrofuran ;  0 °C → rt; overnight, rt
2.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  2 h, 0 °C
2.2 -78 °C → rt; overnight, rt
Reference
Iron(II) complexes based on electron-rich, bulky PNN- and PNP-type ligands
Zhang, Jing; et al, Inorganica Chimica Acta, 2006, 359(6), 1955-1960

Production Method 8

Reaction Conditions
1.1 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; overnight, rt
2.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  0 °C; 2 h, 0 °C; 0 °C → -78 °C
2.2 Solvents: Diethyl ether ;  -78 °C; -78 °C → rt; overnight, rt
Reference
Facile Conversion of Alcohols into Esters and Dihydrogen Catalyzed by New Ruthenium Complexes
Zhang, Jing; et al, Journal of the American Chemical Society, 2005, 127(31), 10840-10841

Production Method 9

Reaction Conditions
1.1 Reagents: N-Bromosuccinimide Catalysts: Azobisisobutyronitrile Solvents: Carbon tetrachloride ;  7 h, reflux
2.1 Solvents: Tetrahydrofuran ;  0 °C; 0 °C → rt; 12 h, rt
3.1 Reagents: Butyllithium Solvents: Diethyl ether ,  Hexane ;  > 1 min, 0 °C; 2 h, 0 °C; 0 °C → -78 °C
3.2 Solvents: Diethyl ether ;  -78 °C; -78 °C → rt; overnight, rt
Reference
Ruthenium, [6-[[Bis(1,1-dimethylethyl)phosphino-κP]methylene]-N,N-diethyl-1,6-dihydro-2-pyridinemethanaminato-κN1,κN2]carbonylhydride
Gunanathan, Chidambaram; et al, e-EROS Encyclopedia of Reagents for Organic Synthesis, 2009, 1, 1-4

N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine Raw materials

N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine Preparation Products

N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine Suppliers

Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:863971-66-8)2-((Di-tert-butylphosphinomethyl)-6-diethylaminomethyl)pyridine
Order Number:1680333
Stock Status:in Stock
Quantity:Company Customization
Purity:98%
Pricing Information Last Updated:Monday, 14 April 2025 18:16
Price ($):discuss personally
Email:sales2@senfeida.com
Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:863971-66-8)2-(二叔丁基膦甲基-6-二乙氨基甲基)吡啶
Order Number:LE1680333
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 12:32
Price ($):discuss personally
Email:18501500038@163.com

Additional information on N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine

N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine: A Comprehensive Overview

The compound with CAS No 863971-66-8, known as N-((6-((Di-tert-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine, is a complex organic molecule that has garnered significant attention in the fields of organic chemistry, catalysis, and materials science. This compound is notable for its unique structure, which combines a pyridine ring, a di-t-butylphosphine group, and an ethylamine moiety. The combination of these functional groups imparts versatile properties, making it a valuable tool in various chemical applications.

The di-t-butylphosphine group is a key feature of this compound, as it is known for its strong electron-donating ability and stability under various reaction conditions. This makes the compound particularly useful in catalytic processes, where the phosphine group can act as a ligand to transition metals. Recent studies have highlighted its potential in asymmetric catalysis, where it has been employed to facilitate enantioselective reactions, such as the Heck reaction and other cross-coupling reactions. The pyridine ring further enhances the molecule's stability and reactivity, making it a robust platform for chemical transformations.

The pyridin-2-yl group in the molecule contributes to its aromaticity and electronic properties. This group not only stabilizes the overall structure but also provides sites for further functionalization. Researchers have explored the use of this compound in the synthesis of advanced materials, such as metal-organic frameworks (MOFs) and coordination polymers. Its ability to coordinate with metal ions has been leveraged to create porous materials with applications in gas storage and catalysis.

One of the most promising applications of N-((6-((Di-t-butylphosphino)methyl)pyridin-2-yl)methyl)-N-ethylethanamine lies in its role as a chiral ligand in organometallic catalysis. Recent advancements in this area have demonstrated its effectiveness in promoting enantioselective reactions, which are critical in the pharmaceutical industry for producing chiral drugs. The ethylamine group further enhances the molecule's versatility by providing additional sites for interaction with substrates or catalysts.

From an environmental perspective, this compound has been studied for its potential in green chemistry applications. Its stability under mild reaction conditions and recyclability make it an attractive candidate for sustainable chemical processes. Researchers have also investigated its biodegradation properties, which are crucial for minimizing environmental impact.

In conclusion, N-((6-(Di-t-butylphosphino)methyl)pyridin-2-yllmethyl)-N-Ethylethanamine (CAS No 863971-66-) is a multifaceted compound with a wide range of applications across various chemical disciplines. Its unique structure, stability, and reactivity make it a valuable tool in catalysis, materials science, and pharmaceuticals. As research continues to uncover new possibilities for this compound, it is poised to play an increasingly important role in advancing modern chemistry.

Recommended suppliers
Suzhou Senfeida Chemical Co., Ltd
(CAS:863971-66-8)2-((Di-tert-butylphosphinomethyl)-6-diethylaminomethyl)pyridine
1680333
Purity:98%
Quantity:Company Customization
Price ($):Inquiry
Email
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:863971-66-8)2-(二叔丁基膦甲基-6-二乙氨基甲基)吡啶
LE1680333
Purity:99%
Quantity:25KG,200KG,1000KG
Price ($):Inquiry
Email